Cas no 1805659-28-2 (Methyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate
• CAS No: 1805659-28-2
• MF: C₁₁H₆F₅NO₄
• MW: 311.161660671234
• CID: 4953158
• Update Time: 2025-11-07

Methyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H6F5NO4/c1-19-9(18)5-2-3-7(21-11(14,15)16)8(6(5)4-17)20-10(12)13/h2-3,10H,1H3
• InChI Key： JTCWHLIZLIKEJQ-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=C(C(=O)OC)C=1C#N)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 419
• XLogP3: 3.6
• Topological Polar Surface Area: 68.6

Additional information on Methyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate

Methyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate: A Comprehensive Overview

Methyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate, also known by its CAS number 1805659-28-2, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of benzoates, which are widely used in various industries due to their unique chemical properties. The molecule features a benzoate backbone with substituents that include a cyano group, difluoromethoxy, and trifluoromethoxy groups, each contributing to its distinctive reactivity and functionality.

The synthesis of Methyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate involves advanced organic chemistry techniques, often requiring precise control over reaction conditions to achieve the desired product. The presence of multiple fluorinated groups makes this compound particularly interesting for applications in materials science and pharmaceutical research. Recent studies have highlighted its potential as a precursor for the development of novel materials with tailored electronic properties.

One of the most notable aspects of this compound is its stability under various environmental conditions. Research conducted in 2023 has shown that Methyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate exhibits exceptional resistance to thermal degradation, making it suitable for high-temperature applications. Additionally, its solubility properties have been extensively studied, revealing optimal solubility in polar aprotic solvents, which enhances its utility in chemical synthesis processes.

In the field of pharmacology, this compound has been explored as a potential lead molecule for drug development. Its cyano group is known to impart bioactivity, while the fluorinated substituents contribute to lipophilicity and metabolic stability. Recent in vitro studies have demonstrated promising results in inhibiting specific enzyme targets, suggesting its potential as a therapeutic agent in the treatment of various diseases.

The environmental impact of Methyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate has also been a topic of interest. Research indicates that it undergoes biodegradation under specific microbial conditions, reducing its persistence in natural ecosystems. This finding is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

From an industrial perspective, this compound is valued for its role in the synthesis of advanced materials such as polymers and coatings. Its ability to form stable ester linkages makes it an ideal building block for creating high-performance materials with enhanced mechanical and thermal properties. Recent advancements in polymer chemistry have leveraged this compound to develop lightweight materials for aerospace and automotive industries.

In conclusion, Methyl 2-cyano-3-difluoromethoxy-4-(trifluoromethoxy)benzoate (CAS No: 1805659-28-2) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure, combined with recent research findings, underscores its significance as a valuable tool in modern chemistry and materials science.